Cas no 1231892-37-7 (3-Cyano-2-methylphenylboronic Acid Pinacol Ester)
1231892-37-7 structure
Product Name:3-Cyano-2-methylphenylboronic Acid Pinacol Ester
CAS No:1231892-37-7
MF:C14H18BNO2
MW:243.109223842621
MDL:MFCD18383611
CID:1090629
PubChem ID:72183136
Update Time:2025-04-20
3-Cyano-2-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- DB-150113
- AKOS022176192
- CS-0078604
- DTXSID80858627
- Z2044783378
- 2-Methylbenzonitrile-3-boronic acid pinacol ester
- 3-Cyano-2-methylphenylboronic acid pinacol ester
- Benzonitrile, 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- D72138
- EN300-12578012
- CS-15955
- MFCD18383611
- 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- 1231892-37-7
- 3-Cyano-2-methylphenylboronic Acid Pinacol Ester
-
- MDL: MFCD18383611
- Inchi: 1S/C14H18BNO2/c1-10-11(9-16)7-6-8-12(10)15-17-13(2,3)14(4,5)18-15/h6-8H,1-5H3
- InChI Key: IHKQPZXLCHYHGK-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C(C#N)C=2C)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 243.1430590g/mol
- Monoisotopic Mass: 243.1430590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.2Ų
3-Cyano-2-methylphenylboronic Acid Pinacol Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097430-1g |
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1231892-37-7 | 95% | 1g |
$728.28 | 2023-09-03 | |
| Chemenu | CM133802-1000g |
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1231892-37-7 | 95+% | 1000g |
$32000 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LE839-200mg |
3-Cyano-2-methylphenylboronic Acid Pinacol Ester |
1231892-37-7 | 95+% | 200mg |
474.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LE839-50mg |
3-Cyano-2-methylphenylboronic Acid Pinacol Ester |
1231892-37-7 | 95+% | 50mg |
200.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LE839-1g |
3-Cyano-2-methylphenylboronic Acid Pinacol Ester |
1231892-37-7 | 95+% | 1g |
1783.0CNY | 2021-07-15 | |
| abcr | AB518246-250 mg |
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile; . |
1231892-37-7 | 250MG |
€117.60 | 2023-04-17 | ||
| abcr | AB518246-1 g |
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile; . |
1231892-37-7 | 1g |
€201.10 | 2023-04-17 | ||
| Chemenu | CM133802-50g |
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1231892-37-7 | 95+% | 50g |
$1708 | 2022-06-13 | |
| eNovation Chemicals LLC | D285212-50g |
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1231892-37-7 | 95% | 50g |
$2950 | 2024-08-03 | |
| Chemenu | CM133802-100mg |
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
1231892-37-7 | 95+% | 100mg |
$56 | 2022-09-03 |
3-Cyano-2-methylphenylboronic Acid Pinacol Ester Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
1231892-37-7 (3-Cyano-2-methylphenylboronic Acid Pinacol Ester) Related Products
- 863868-32-0(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)
- 214360-48-2(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)
- 1232132-73-8(2-(2,3-Dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 863868-22-8(4-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)
- 1220219-11-3(3-Cyano-4-methylphenylboronic acid, pinacol ester)
- 1220219-59-9(3-Cyano-5-methylphenylboronic acid pinacol ester)
- 214360-46-0(3-Cyanophenylboronic acid, pinacol ester)
- 1116093-68-5(5-Methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)
- 775351-54-7(2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzonitrile)
- 303006-89-5(2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk